![molecular formula C16H11N5OS B252406 (6E)-6-indol-2-ylidene-3-(2-methylfuran-3-yl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B252406.png)
(6E)-6-indol-2-ylidene-3-(2-methylfuran-3-yl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(6E)-6-indol-2-ylidene-3-(2-methylfuran-3-yl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound has been extensively studied due to its potential applications in the treatment of various diseases.
Mechanism of Action
The mechanism of action of (6E)-6-indol-2-ylidene-3-(2-methylfuran-3-yl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that the compound exerts its anticancer activity by inducing apoptosis in cancer cells. The compound has been found to activate the caspase pathway, which leads to the fragmentation of DNA and ultimately results in cell death. Additionally, the compound has also been found to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. The compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. Additionally, the compound has also been found to exhibit antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Furthermore, the compound has also been found to exhibit antidiabetic activity by reducing blood glucose levels and improving insulin sensitivity.
Advantages and Limitations for Lab Experiments
One of the major advantages of (6E)-6-indol-2-ylidene-3-(2-methylfuran-3-yl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potent anticancer activity against various cancer cell lines. Additionally, the compound has also been found to exhibit anti-inflammatory, antimicrobial, antioxidant, and antidiabetic activity. However, one of the major limitations of this compound is its poor solubility in water, which can limit its use in in vivo studies. Furthermore, the compound has also been found to exhibit cytotoxicity against normal cells, which can limit its therapeutic potential.
Future Directions
Future research on (6E)-6-indol-2-ylidene-3-(2-methylfuran-3-yl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can focus on improving the solubility and bioavailability of the compound. Additionally, further studies can be conducted to investigate the mechanism of action of the compound and its potential applications in the treatment of various diseases. Furthermore, the compound can be modified to improve its selectivity towards cancer cells and reduce its cytotoxicity against normal cells. Finally, in vivo studies can be conducted to evaluate the efficacy and safety of the compound in animal models.
Synthesis Methods
The synthesis of (6E)-6-indol-2-ylidene-3-(2-methylfuran-3-yl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-methyl-3-furanthiol with indole-2-carboxaldehyde and 4-hydrazinyl-1,2,4-triazole-3-thiol in the presence of acetic acid. The reaction proceeds via a condensation reaction and results in the formation of the desired product. The purity and yield of the product can be improved by using various purification techniques such as column chromatography, recrystallization, and HPLC.
Scientific Research Applications
(6E)-6-indol-2-ylidene-3-(2-methylfuran-3-yl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in the treatment of various diseases such as cancer, inflammation, and infectious diseases. The compound has shown promising results in various preclinical studies and has been found to exhibit potent anticancer activity against various cancer cell lines. Additionally, the compound has also shown anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, the compound has also been found to exhibit antimicrobial activity against various bacterial and fungal strains.
Properties
Molecular Formula |
C16H11N5OS |
---|---|
Molecular Weight |
321.4 g/mol |
IUPAC Name |
(6E)-6-indol-2-ylidene-3-(2-methylfuran-3-yl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H11N5OS/c1-9-11(6-7-22-9)14-18-19-16-21(14)20-15(23-16)13-8-10-4-2-3-5-12(10)17-13/h2-8,20H,1H3/b15-13+ |
InChI Key |
RIRWDHMDJDTHIR-FYWRMAATSA-N |
Isomeric SMILES |
CC1=C(C=CO1)C2=NN=C3N2N/C(=C\4/C=C5C=CC=CC5=N4)/S3 |
SMILES |
CC1=C(C=CO1)C2=NN=C3N2NC(=C4C=C5C=CC=CC5=N4)S3 |
Canonical SMILES |
CC1=C(C=CO1)C2=NN=C3N2NC(=C4C=C5C=CC=CC5=N4)S3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.